Cas no 2034240-04-3 (4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide
• CAS No: 2034240-04-3
• MF: C₁₈H₁₅N₅OS₂
• MW: 381.474600076675
• CID: 5869896
• PubChem ID: 122163081
• Update Time: 2025-05-17

4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide
• 4-methyl-2-(1H-pyrrol-1-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)thiazole-5-carboxamide
• F6574-1787
• 4-methyl-2-(1H-pyrrol-1-yl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide
• AKOS032464403
• 4-methyl-2-pyrrol-1-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-1,3-thiazole-5-carboxamide
• 2034240-04-3

• Inchi： 1S/C18H15N5OS2/c1-12-16(26-18(22-12)23-8-2-3-9-23)17(24)21-11-13-15(20-7-6-19-13)14-5-4-10-25-14/h2-10H,11H2,1H3,(H,21,24)
• InChI Key： FARWOZMPTBMKLW-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(NCC1C(C2=CC=CS2)=NC=CN=1)=O)N1C=CC=C1

Computed Properties

• Exact Mass: 381.07180247g/mol
• Monoisotopic Mass: 381.07180247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Additional information on 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide

Comprehensive Analysis of 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide (CAS No. 2034240-04-3)

The compound 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide (CAS No. 2034240-04-3) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a thiazole core with pyrrole and thiophene moieties, making it a subject of growing interest among researchers. This article delves into its properties, synthesis pathways, and emerging applications, addressing key questions frequently searched in academic and industrial databases.

One of the most searched topics related to this compound is its biological activity. Recent studies suggest that derivatives of thiazole-carboxamide exhibit promising interactions with enzymes and receptors, particularly in the context of inflammation and metabolic disorders. The presence of the thiophene-pyrazine segment further enhances its binding affinity, making it a candidate for targeted drug design. Researchers are actively investigating its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the multi-step synthesis of CAS 2034240-04-3 involves palladium-catalyzed cross-coupling and amide bond formation, techniques widely discussed in modern organic chemistry forums. Optimizing yield and purity remains a challenge, as highlighted in recent publications. The compound’s solubility and stability under physiological conditions are also critical parameters being explored, aligning with the industry’s focus on drug-like properties.

Beyond pharmaceuticals, 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide has garnered attention in material science. Its conjugated system and electron-rich heterocycles make it a potential component in organic semiconductors or sensors, addressing the demand for flexible electronics. Searches for thiazole-based materials have surged by 40% in 2023, reflecting this trend.

Environmental and green chemistry considerations are another focal point. Users frequently inquire about sustainable synthesis routes for such compounds. Recent advancements in microwave-assisted synthesis and biocatalysis offer greener alternatives to traditional methods, reducing waste and energy consumption—a priority for regulatory compliance and ESG goals.

In analytical chemistry, characterizing CAS 2034240-04-3 requires advanced techniques like LC-MS and NMR spectroscopy. Questions about spectral interpretation and impurity profiling dominate academic search trends, underscoring the need for robust analytical protocols. The compound’s chromatographic behavior is also under study to support quality control in large-scale production.

To conclude, 4-methyl-2-(1H-pyrrol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1,3-thiazole-5-carboxamide exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility addresses pressing challenges in healthcare and technology, while its synthesis and analysis reflect cutting-edge scientific inquiry. As research progresses, this compound is poised to play a pivotal role in next-generation innovations.